4-bromo-1-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-bromo-1-methyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H11BrN4O3S2/c1-18-6-8(14)11(17-18)12(19)16-13-15-9-4-3-7(23(2,20)21)5-10(9)22-13/h3-6H,1-2H3,(H,15,16,19)
• InChI Key: GCLCSYGFSOZDHC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)Br
• Molecular Formula: C13H11BrN4O3S2
• Molecular Weight: 415.3 g/mol

Description

4-bromo-1-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H11BrN4O3S2 and its molecular weight is 415.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 413.94560 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis

4-bromo-1-methyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-3-carboxamide and related compounds are used in various chemical synthesis processes. For instance, they are employed in the tandem cyclocondensation-Knoevenagel–Michael reaction, which is a methodology that offers advantages like the use of non-toxic materials, high yields, and clean workup (Khazaei, Abbasi, & Moosavi‐Zare, 2014). Another study demonstrates its use in the synthesis of antimicrobial additives for surface coatings and printing ink, highlighting its versatility in material science (El‐Wahab et al., 2015).

Biochemical Research

In the field of biochemistry, similar compounds have been explored for their inhibitory effects on Na+/H+ exchanger, particularly in the context of cardiac ischemia and reperfusion. This application underscores the potential of these compounds in therapeutic interventions for acute myocardial infarction (Baumgarth, Beier, & Gericke, 1997).

Pharmacological Studies

Pharmacological research has also incorporated these compounds, especially in the study of their effects on rat uterus, aorta, and pancreatic β-cells. For instance, certain derivatives showed significant myorelaxant activity on rat uterine smooth muscle, suggesting a potential therapeutic application in conditions affecting uterine contractility (Khelili et al., 2012).

Antimicrobial Activity

The antimicrobial properties of these compounds have been a subject of extensive research. They have been tested for their activity against various microbial strains, indicating their potential as antimicrobial agents. This is particularly important in the development of new treatments against resistant microbial strains (Petrie et al., 1985).